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For Researchers, Scientists, and Drug Development Professionals

Abstract
Dodecanedihydrazide, a long-chain aliphatic dihydrazide, is a versatile molecule with

significant applications in polymer chemistry and potential in the development of advanced

drug delivery systems. Its unique structure, featuring a twelve-carbon hydrophobic backbone

and two terminal reactive hydrazide groups, imparts a range of desirable properties, including

the ability to act as a latent curing agent and a crosslinker. This technical guide provides a

comprehensive overview of the chemical structure, physicochemical properties, synthesis, and

key applications of Dodecanedihydrazide, with a focus on its role in epoxy resin curing and its

emerging potential in the pharmaceutical field. Detailed experimental protocols, spectral

analyses, and mechanistic diagrams are presented to facilitate a deeper understanding and

practical application of this compound.

Chemical Structure and Identification
Dodecanedihydrazide, systematically named dodecanedioic acid dihydrazide, is a

symmetrical molecule characterized by a C12 alkyl chain flanked by two hydrazide functional

groups (-CONHNH₂).

Table 1: Chemical Identification of Dodecanedihydrazide
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Identifier Value

IUPAC Name dodecanedihydrazide

Synonyms Dodecanedioic acid, 1,12-dihydrazide; DDH

CAS Number 4080-98-2

Molecular Formula C₁₂H₂₆N₄O₂

Molecular Weight 258.36 g/mol [1]

InChI Key GRGBENNNGZARRZ-UHFFFAOYSA-N

Canonical SMILES C(CCCCCC(=O)NN)CCCCC(=O)NN

Physicochemical Properties
Dodecanedihydrazide is typically an off-white crystalline powder with a high melting point, a

characteristic that contributes to its latency in certain applications. The long aliphatic chain

renders it hydrophobic, while the hydrazide groups are polar and capable of hydrogen bonding.

Table 2: Physicochemical Properties of Dodecanedihydrazide

Property Value

Physical State Solid, powder to crystal

Color White to off-white

Melting Point 190 °C[1]

Boiling Point (Predicted) 519.3 ± 23.0 °C

Density (Predicted) 1.050 ± 0.06 g/cm³

pKa (Predicted) 12.98 ± 0.35

Synthesis of Dodecanedihydrazide
The most common method for synthesizing Dodecanedihydrazide is through the reaction of a

dodecanedioic acid derivative, such as dodecanedioyl dichloride or a dodecanedioic acid ester,
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with hydrazine hydrate.

General Experimental Protocol for Synthesis
This protocol describes a typical laboratory-scale synthesis of Dodecanedihydrazide from

dodecanedioic acid and hydrazine hydrate.

Materials:

Dodecanedioic acid

Hydrazine hydrate (80% solution in water)

Methanol

Sulfuric acid (concentrated, as catalyst)

Procedure:

Esterification: A solution of dodecanedioic acid in methanol containing a catalytic amount of

sulfuric acid is heated to reflux. The reaction progress is monitored by techniques such as

thin-layer chromatography (TLC).

Solvent Removal: Upon completion of the esterification, the excess methanol is removed

under reduced pressure.

Hydrazinolysis: The resulting crude dimethyl dodecanedioate is dissolved in a suitable

solvent, and hydrazine hydrate is added. The mixture is then heated to reflux.

Precipitation and Filtration: As the reaction proceeds, Dodecanedihydrazide precipitates out

of the solution. After cooling to room temperature, the solid product is collected by vacuum

filtration.

Purification: The crude product is washed with cold methanol to remove unreacted starting

materials and byproducts. Further purification can be achieved by recrystallization from a

suitable solvent system, such as an ethanol/water mixture.

Drying: The purified Dodecanedihydrazide is dried in a vacuum oven to a constant weight.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1346009?utm_src=pdf-body
https://www.benchchem.com/product/b1346009?utm_src=pdf-body
https://www.benchchem.com/product/b1346009?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: General workflow for the synthesis of Dodecanedihydrazide.

Spectral Characterization
The structure of Dodecanedihydrazide can be confirmed using various spectroscopic

techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum of Dodecanedihydrazide is expected to show

characteristic signals for the methylene protons of the alkyl chain and the protons of the

hydrazide groups. The methylene protons adjacent to the carbonyl groups will appear at a

different chemical shift compared to the other methylene protons in the chain.

¹³C NMR: The carbon NMR spectrum provides information about the carbon skeleton.

Table 3: Predicted ¹³C NMR Spectral Data for Dodecanedihydrazide

Chemical Shift (ppm) Assignment

~175 C=O (Carbonyl)

~35 -CH₂-C=O

~29 -CH₂- (internal)

~25 -CH₂-

Fourier-Transform Infrared (FTIR) Spectroscopy
The FTIR spectrum of Dodecanedihydrazide exhibits characteristic absorption bands for the

functional groups present in the molecule.

Table 4: Key FTIR Absorption Bands for Dodecanedihydrazide
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Wavenumber (cm⁻¹) Vibration Mode Functional Group

3300-3400 N-H stretching -NH₂

2850-2950 C-H stretching -CH₂-

~1640 C=O stretching (Amide I) -C=O

~1540 N-H bending (Amide II) -NH-

~1465 C-H bending -CH₂-

Mass Spectrometry (MS)
Electron ionization mass spectrometry (EI-MS) of Dodecanedihydrazide would likely show a

molecular ion peak (M⁺) at m/z 258. The fragmentation pattern would be characterized by the

loss of neutral fragments such as water, ammonia, and cleavage of the alkyl chain.

Thermal Properties
Thermal analysis techniques such as Differential Scanning Calorimetry (DSC) and

Thermogravimetric Analysis (TGA) are crucial for understanding the thermal behavior of

Dodecanedihydrazide, particularly for its application as a latent curing agent.

DSC: A DSC thermogram would show a sharp endothermic peak corresponding to the

melting point of the compound at approximately 190 °C. This high melting point is indicative

of its thermal stability at lower temperatures.

TGA: A TGA curve would demonstrate the thermal stability of Dodecanedihydrazide up to

its decomposition temperature. Significant weight loss would be observed at temperatures

above the melting point, corresponding to the decomposition of the molecule.

Applications
Latent Curing Agent for Epoxy Resins
A primary application of Dodecanedihydrazide is as a latent curing agent for epoxy resins,

particularly in powder coatings and adhesives. Its latency is attributed to its high melting point
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and insolubility in the resin at ambient temperatures. Upon heating, it melts and reacts with the

epoxy groups, initiating the cross-linking process.

The curing mechanism involves the nucleophilic attack of the nitrogen atoms of the hydrazide

groups on the carbon atoms of the epoxy ring, leading to ring-opening and the formation of a

stable cross-linked network. The long aliphatic chain of Dodecanedihydrazide can impart

increased flexibility and impact resistance to the cured epoxy resin.

Figure 2: Logical relationship of Dodecanedihydrazide as a latent curing agent for epoxy
resins.

Potential in Drug Development
The biocompatibility and biodegradability of long-chain dicarboxylic acids and the reactivity of

the hydrazide group make Dodecanedihydrazide an interesting candidate for applications in

drug delivery. Hydrazide groups can be used to form covalent bonds with aldehydes or ketones

present in drug molecules or carrier systems, forming stable hydrazone linkages.

Dodecanedihydrazide can potentially be used as a crosslinker in the formation of

biodegradable hydrogels for the controlled release of therapeutic agents. The degradation of

the dodecanedioic acid backbone would lead to the gradual release of the encapsulated drug.

Figure 3: Conceptual workflow for the use of Dodecanedihydrazide in a drug delivery system.

Safety and Handling
Dodecanedihydrazide should be handled in accordance with standard laboratory safety

procedures. It is advisable to wear personal protective equipment, including gloves, safety

glasses, and a lab coat. For detailed safety information, refer to the Material Safety Data Sheet

(MSDS) provided by the supplier.

Conclusion
Dodecanedihydrazide is a valuable chemical compound with well-established applications in

the polymer industry and promising potential in the field of drug delivery. Its synthesis is

straightforward, and its chemical and physical properties are well-suited for its role as a latent

curing agent. Further research into its use as a biocompatible and biodegradable crosslinker

could open up new avenues for the development of advanced therapeutic systems. This guide
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provides a solid foundation of technical information to support further research and

development involving Dodecanedihydrazide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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